Cas no 321553-53-1 (1H-Pyrazole-4-carboxaldehyde,5-[[[4-(1,1-dimethylethyl)phenyl]methyl]thio]-1-methyl-3-(trifluoromethyl)-)

• Product Name: 1H-Pyrazole-4-carboxaldehyde,5-[[[4-(1,1-dimethylethyl)phenyl]methyl]thio]-1-methyl-3-(trifluoromethyl)-
• CAS No: 321553-53-1
• MF: C₁₇H₁₉F₃N₂OS
• MW: 356.40577340126
• CID: 1450847
• PubChem ID: 1473699
• Update Time: 2025-04-20

1H-Pyrazole-4-carboxaldehyde,5-[[[4-(1,1-dimethylethyl)phenyl]methyl]thio]-1-methyl-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxaldehyde,5-[[[4-(1,1-dimethylethyl)phenyl]methyl]thio]-1-methyl-3-(trifluoromethyl)-
• 5-{[(4-tert-butylphenyl)methyl]sulfanyl}-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde
• 5-((4-(Tert-butyl)benzyl)thio)-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde
• 5-[(4-tert-butylphenyl)methylsulfanyl]-1-methyl-3-(trifluoromethyl)pyrazole-4-carbaldehyde
• 3F-398S
• AKOS005087524
• 321553-53-1
• 5-(4-tert-Butylbenzylthio)-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxaldehyde
• NZQDHMCRZUUAGT-UHFFFAOYSA-N
• CS-0366840

• Inchi： 1S/C17H19F3N2OS/c1-16(2,3)12-7-5-11(6-8-12)10-24-15-13(9-23)14(17(18,19)20)21-22(15)4/h5-9H,10H2,1-4H3
• InChI Key： NZQDHMCRZUUAGT-UHFFFAOYSA-N
• SMILES： S(C1=C(C=O)C(C(F)(F)F)=NN1C)CC1C=CC(=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 356.11717
• Monoisotopic Mass: 356.117
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 60.2Ų

Experimental Properties

• Melting Point: 60-62°C
• PSA: 34.89

1H-Pyrazole-4-carboxaldehyde,5-[[[4-(1,1-dimethylethyl)phenyl]methyl]thio]-1-methyl-3-(trifluoromethyl)- Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：